Cas no 2228334-30-1 (4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid)

• Product Name: 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid
• CAS No: 2228334-30-1
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6186509
• PubChem ID: 165701957
• Update Time: 2025-06-08

4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid
• EN300-1873613
• 4-amino-3-(3-{[(tert-butoxy)carbonyl]amino}phenyl)butanoic acid
• 2228334-30-1

• Inchi： 1S/C15H22N2O4/c1-15(2,3)21-14(20)17-12-6-4-5-10(7-12)11(9-16)8-13(18)19/h4-7,11H,8-9,16H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： KRNKJEZMTRFSDO-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1)C(CN)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 102Ų

Additional information on 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid

Recent Advances in the Study of 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid (CAS: 2228334-30-1)

The compound 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid (CAS: 2228334-30-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its role in modulating specific biological pathways, making it a promising candidate for therapeutic interventions.

One of the most notable findings in recent research is the compound's ability to act as a precursor in the synthesis of novel protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, and their dysregulation is associated with diseases such as cancer, viral infections, and inflammatory disorders. The tert-butoxycarbonyl (Boc) protecting group in 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid provides stability during synthetic processes, enabling the efficient production of targeted inhibitors with enhanced selectivity and potency.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of this compound in the development of selective cathepsin inhibitors. Cathepsins are lysosomal proteases implicated in tumor progression and metastasis. The study highlighted how the structural flexibility of 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid allows for the introduction of various pharmacophores, leading to improved binding affinity and reduced off-target effects. These findings underscore the compound's versatility in drug design.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. Recent preclinical studies have investigated its derivatives as modulators of neurotransmitter systems, particularly those involving gamma-aminobutyric acid (GABA). The presence of the amino and carboxyl functional groups in the molecule facilitates interactions with GABA receptors, suggesting its utility in the treatment of neurological disorders such as epilepsy and anxiety.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid. Issues such as bioavailability and metabolic stability are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to yield further advancements in this area.

In conclusion, 4-amino-3-(3-{(tert-butoxy)carbonylamino}phenyl)butanoic acid (CAS: 2228334-30-1) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in protease inhibition and CNS drug development. Ongoing research aims to expand its applications and overcome existing limitations, paving the way for its integration into next-generation therapeutics.